Cas no 2416230-07-2 (2-methyl-N-(propan-2-yl)cyclopentan-1-amine hydrochloride, Mixture of diastereomers)

• Product Name: 2-methyl-N-(propan-2-yl)cyclopentan-1-amine hydrochloride, Mixture of diastereomers
• CAS No: 2416230-07-2
• MF: C₉H₂₀ClN
• MW: 177.71480178833
• MDL: MFCD32667197
• CID: 5675550
• PubChem ID: 146155111
• Update Time: 2025-05-19

2-methyl-N-(propan-2-yl)cyclopentan-1-amine hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(propan-2-yl)cyclopentan-1-amine hydrochloride
• 2416230-07-2
• EN300-26674992
• 2-Methyl-N-propan-2-ylcyclopentan-1-amine;hydrochloride
• 2-methyl-N-(propan-2-yl)cyclopentan-1-amine hydrochloride, Mixture of diastereomers

• MDL： MFCD32667197
• Inchi： 1S/C9H19N.ClH/c1-7(2)10-9-6-4-5-8(9)3;/h7-10H,4-6H2,1-3H3;1H
• InChI Key： MZSZDMDFOUYZJI-UHFFFAOYSA-N
• SMILES： Cl.N(C(C)C)C1CCCC1C

Computed Properties

• Exact Mass: 177.1284273g/mol
• Monoisotopic Mass: 177.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 98.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 2-methyl-N-(propan-2-yl)cyclopentan-1-amine hydrochloride, Mixture of diastereomers

2-Methyl-N-(Propan-2-Yl)Cyclopentan-1-Amine Hydrochloride: A Comprehensive Overview

The compound CAS No 2416230-07-2, also known as 2-methyl-N-(propan-2-yl)cyclopentan-1-amine hydrochloride, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, which exists as a mixture of diastereomers, is notable for its unique structural properties and potential applications in drug development and advanced materials. In this article, we delve into the latest research findings, structural insights, and potential uses of this compound.

Chemical Structure and Properties

At its core, 2-methyl-N-(propan-2-yl)cyclopentan-1-amine hydrochloride features a cyclopentane ring with a methyl group at the 2-position and an N-(propan-2-yl) substituent at the 1-position. The hydrochloride salt form indicates the presence of a protonated amine group, which plays a crucial role in its solubility and reactivity. The molecule's stereochemistry is particularly important, as it exists as a mixture of diastereomers, which can significantly influence its physical properties and biological activity.

Recent studies have highlighted the importance of stereochemistry in drug design, where even minor differences in molecular configuration can lead to profound changes in efficacy and safety profiles. This compound's ability to exist as diastereomers underscores its potential as a chiral building block in asymmetric synthesis, a technique widely used in the pharmaceutical industry to produce enantiomerically pure compounds.

Synthesis and Characterization

The synthesis of CAS No 2416230-07-2 involves a multi-step process that typically begins with the preparation of the corresponding free base, followed by acid-mediated protonation to form the hydrochloride salt. Researchers have employed various methodologies, including alkylation, cyclization, and stereoselective reactions, to optimize the synthesis process. Advanced characterization techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry have been instrumental in confirming the compound's structure and purity.

Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to prepare enantiomerically enriched samples of this compound. These methods not only enhance yield but also improve the overall sustainability of the synthesis process by minimizing waste and reducing energy consumption.

Pharmacological Properties

Exploring the pharmacological properties of CAS No 2416230-07-2 has revealed promising applications in drug discovery. Preclinical studies suggest that this compound exhibits modulatory effects on key biological targets, including G-protein coupled receptors (GPCRs) and ion channels. Its ability to interact with these targets makes it a potential candidate for treating conditions such as hypertension, pain, and neurological disorders.

Moreover, research into its pharmacokinetic profile has demonstrated favorable absorption and bioavailability characteristics. These attributes are critical for developing orally administered drugs that can achieve therapeutic concentrations with minimal side effects. Ongoing clinical trials are expected to provide further insights into its safety and efficacy profiles.

Applications in Materials Science

Beyond its pharmacological applications, CAS No 2416230-07-2 has shown potential in materials science as a precursor for advanced polymers and hybrid materials. Its amine functionality enables it to participate in various polymerization reactions, leading to materials with tailored mechanical properties and thermal stability.

Recent breakthroughs in polymer chemistry have leveraged this compound's unique reactivity to develop self-healing polymers and stimuli-responsive materials. These innovations hold promise for applications in aerospace, electronics, and biomedical engineering.

Future Directions

The continued exploration of CAS No 2416230-07-2 is expected to unlock new avenues for its application across diverse fields. Future research will likely focus on optimizing its synthesis pathways for large-scale production while investigating its interactions with additional biological targets.

In addition, advancements in computational chemistry are anticipated to provide deeper insights into this compound's electronic structure and reactivity at the molecular level. Such knowledge will be invaluable for designing next-generation drugs and materials with enhanced performance characteristics.

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